Cas no 5334-54-3 (1,5-dimethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1,5-dimethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 5334-54-3
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 384098
• PubChem ID: 219764
• Update Time: 2025-04-19

1,5-dimethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1,5-dimethyl-
• Allopurinol, dimethyl
• 1,5-dimethylpyrazolo[3,4-d]pyrimidin-4-one
• 1,5-dimethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 1,5-DIHYRO-1,5-DIMETHYL-4H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 1,5-Dimethyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one #
• 1,5-Dimethyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• Allopurinol di-methyl derivative
• HMS3082C19
• Z55416205
• F0679-0785
• PVQKQWMEXZGTMR-UHFFFAOYSA-N
• SCHEMBL959271
• 1,5-DIMETHYL-4H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 1,5-Dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• NSC-1437
• NSC1437
• CHEMBL1882301
• 1,5-dimethyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CS-0348830
• PVQKQWMEXZGTMR-UHFFFAOYSA-
• InChI=1/C7H8N4O/c1-10-4-8-6-5(7(10)12)3-9-11(6)2/h3-4H,1-2H3
• 5334-54-3
• MLS002637572
• DTXSID20277277
• AKOS030554215
• SMR001547103

• Inchi： 1S/C7H8N4O/c1-10-4-8-6-5(7(10)12)3-9-11(6)2/h3-4H,1-2H3
• InChI Key： PVQKQWMEXZGTMR-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C)C=2N=CN1C

Computed Properties

• Exact Mass: 164.06994
• Monoisotopic Mass: 164.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 342.9°Cat760mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.697
• PSA: 50.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines